1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C21H22N2O4/c1-15(24)16-2-5-18(6-3-16)22-8-10-23(11-9-22)21(25)17-4-7-19-20(14-17)27-13-12-26-19/h2-7,14H,8-13H2,1H3
• InChI Key: XMBUSISOWPLQDM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone, also known as BPAP, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. BPAP belongs to the class of compounds known as piperazine derivatives and has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone has been found to act as a selective dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain by preventing its reuptake. Additionally, 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone has been found to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects
1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the regulation of gene expression, and the modulation of inflammatory responses. Additionally, 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone in lab experiments is its unique mechanism of action, which allows for the modulation of dopamine and serotonin neurotransmitter systems in the brain. However, one limitation is that 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone is a synthetic compound and may not accurately represent the effects of naturally occurring neurotransmitters in the brain.

Future Directions

There are several future directions for research on 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone, including its potential use as a treatment for depression and other mood disorders, its potential neuroprotective effects, and its potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone and its mechanism of action.

Scientific Research Applications

1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of interest is its potential use as a treatment for depression and other mood disorders. 1-{4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-piperazinyl]phenyl}ethanone has been found to have a unique mechanism of action that involves the modulation of dopamine and serotonin neurotransmitter systems in the brain.